Cas no 705943-73-3 (Ethanone,2-chloro-1-[4-(1-methylpropyl)-1-piperazinyl]-)

• Product Name: Ethanone,2-chloro-1-[4-(1-methylpropyl)-1-piperazinyl]-
• CAS No: 705943-73-3
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 557512
• PubChem ID: 2757328
• Update Time: 2025-04-19

Ethanone,2-chloro-1-[4-(1-methylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[4-(1-methylpropyl)-1-piperazinyl]-
• 1-(4-butan-2-ylpiperazin-1-yl)-2-chloroethanone
• Piperazine, 1-(chloroacetyl)-4-(1-methylpropyl)- (9CI)
• 1-(4-SEC-BUTYL-PIPERAZIN-1-YL)-2-CHLORO-ETHANONE
• 1-(CHLOROACETYL)-4-(1-METHYLPROPYL)-PIPERAZINE
• AC1MBVM3
• AG-A-15145
• CTK6C9022
• AKOS017324845
• DTXSID90373836
• 705943-73-3
• AKOS003586430

• Inchi： 1S/C10H19ClN2O/c1-3-9(2)12-4-6-13(7-5-12)10(14)8-11/h9H,3-8H2,1-2H3
• InChI Key： CSQGEONKUPHZDB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)C(C)CC)=O

Computed Properties

• Exact Mass: 218.11877
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55